1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
Overview
Description
1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one (BTFBD) is a heterocyclic organic compound that has been widely studied in the scientific community due to its unique properties and potential applications. BTFBD is a five-membered ring compound containing one nitrogen atom, one carbon atom, three fluorine atoms, and one oxygen atom. It is a colorless crystalline solid with a melting point of 86 °C. BTFBD has been synthesized in several different ways, including a reaction of 5-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one (CDBD) and trifluoromethanesulfonyl chloride (TMSCl) in the presence of a base.
Mechanism of Action
The mechanism of action of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one is not fully understood. However, it is thought to be related to its ability to form charge-transfer complexes with other molecules. 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been shown to form charge-transfer complexes with aromatic compounds, such as benzoic acid and benzene, which can lead to the formation of new compounds. Additionally, 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been shown to form complexes with transition metals, such as cobalt and nickel, which can lead to the formation of new compounds with interesting properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one have not been extensively studied. However, it has been shown to have some effects on the human body. 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been shown to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to reduce inflammation in mice and to have some anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent, and its synthesis is relatively straightforward. Additionally, 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one is stable and can be stored for long periods of time without degradation. However, there are some limitations to using 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one in laboratory experiments. It is a volatile compound, and therefore care must be taken to ensure that it is not exposed to high temperatures or open flames. Additionally, 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one should not be used in experiments involving human subjects due to its potential toxicity.
Future Directions
The potential applications of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one are still being explored. Some potential future directions include further study of its mechanism of action, its potential use as a catalyst in organic synthesis, and its potential use in drug design. Additionally, further research is needed to better understand the biochemical and physiological effects of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one. Finally, further research is needed to explore the potential toxicity of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one and to develop safe methods for its use in laboratory experiments.
Synthesis Methods
The synthesis of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one can be achieved through a reaction of CDBD and TMSCl in the presence of a base. This reaction is illustrated in Scheme 1. The first step of the reaction involves the formation of an intermediate, 5-chloro-2,3-dihydro-1H-1,3-benzodiazol-2-one triflate (CDBDT). This intermediate is then treated with a base, such as potassium carbonate (K2CO3), to form 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is typically complete within 1-2 hours.
Scheme 1: Synthesis of 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one
Scientific Research Applications
1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been widely studied due to its potential applications in the scientific community. It has been used as a reagent in organic synthesis and as a catalyst in the synthesis of other compounds. 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has also been used in the synthesis of peptides, peptidomimetics, and other small molecules. Additionally, 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one has been studied for its potential applications in the field of medicinal chemistry. It has been used as a ligand in drug design and as a tool to study the structure-activity relationships of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one involves the condensation of 2-amino-5-benzyl-1,3-benzodiazole with trifluoroacetic anhydride followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "2-amino-5-benzyl-1,3-benzodiazole", "trifluoroacetic anhydride", "sodium borohydride", "methanol", "chloroform" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-benzyl-1,3-benzodiazole in chloroform.", "Step 2: Add trifluoroacetic anhydride dropwise to the solution while stirring at room temperature.", "Step 3: Continue stirring the reaction mixture for 2 hours at room temperature.", "Step 4: Pour the reaction mixture into ice-cold water and extract the product with chloroform.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Dissolve the resulting intermediate in methanol.", "Step 7: Add sodium borohydride to the solution and stir at room temperature for 2 hours.", "Step 8: Quench the reaction by adding water and extract the product with chloroform.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the final product." ] } | |
CAS RN |
161469-01-8 |
Product Name |
1-benzyl-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one |
Molecular Formula |
C15H11F3N2O |
Molecular Weight |
292.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
